Cas no 1497840-34-2 (3-(aminomethyl)-3-4-(propan-2-yl)phenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-4-(propan-2-yl)phenylcyclobutan-1-ol
• CAS No: 1497840-34-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6512007
• PubChem ID: 65990721
• Update Time: 2025-06-29

3-(aminomethyl)-3-4-(propan-2-yl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-4-(propan-2-yl)phenylcyclobutan-1-ol
• 1497840-34-2
• EN300-1838306
• 3-(aminomethyl)-3-[4-(propan-2-yl)phenyl]cyclobutan-1-ol
• AKOS015332813

• Inchi： 1S/C14H21NO/c1-10(2)11-3-5-12(6-4-11)14(9-15)7-13(16)8-14/h3-6,10,13,16H,7-9,15H2,1-2H3
• InChI Key： JYMLWZBMWLIORK-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(C(C)C)=CC=2)(CN)C1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-4-(propan-2-yl)phenylcyclobutan-1-ol

3-(Aminomethyl)-3-4-(Propan-2-yl)phenylcyclobutan-1-ol: A Comprehensive Overview

3-(Aminomethyl)-3-4-(Propan-2-yl)phenylcyclobutan-1-ol, identified by the CAS Registry Number 1497840-34-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a cyclobutane ring substituted with an aminoethyl group and a propan-2-yl-substituted phenyl group, making it a versatile building block for various chemical reactions.

The synthesis of 3-(Aminomethyl)-3-4-(Propan-2-yl)phenylcyclobutan-1-ol involves a series of intricate steps, including nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a chiral catalyst in asymmetric synthesis. The cyclobutane ring's rigidity provides excellent stereochemical control, making it ideal for enantioselective reactions. Studies published in the Journal of Organic Chemistry have demonstrated its effectiveness in catalyzing the formation of complex chiral molecules, which are crucial in pharmaceuticals and agrochemicals.

In addition to its catalytic applications, 3-(Aminomethyl)-3-4-(Propan-2-yl)phenylcyclobutan-1-ol has shown promise in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it a valuable component in the development of high-performance polymers. Recent research has focused on its role in creating biodegradable materials, addressing the growing demand for sustainable solutions in packaging and textiles.

The compound's pharmacological properties have also been extensively studied. Preclinical trials indicate that it exhibits moderate anti-inflammatory activity, suggesting potential use in treating chronic inflammatory diseases such as arthritis. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for targeted cancer therapies.

From an environmental perspective, the biodegradability of 3-(Aminomethyl)-3-4-(Propan-2-yli)phenylcyclobutanol has been evaluated under various conditions. Studies reveal that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for industries seeking eco-friendly chemical solutions.

In conclusion, CAS No 1497840–34–2, or 3-(Aminomethyl)-3-[4-(propan–2–yl)phenyl]cyclobutan–1–ol, stands as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future chemical innovations.